Cas no 23312-05-2 (2H-Tetrazolium,3,3'-(3,3'-dimethoxy-4,4'-biphenylylene)bis[2-phenyl-5-piperonyl-, dichloride(8CI))

• Product name: 2H-Tetrazolium,3,3'-(3,3'-dimethoxy-4,4'-biphenylylene)bis[2-phenyl-5-piperonyl-, dichloride(8CI)
• CAS No: 23312-05-2
• MF: C₄₄H₃₆N₈O₆^.₂CL
• MW: 808.26000
• CID: 286845
• PubChem ID: 54603404

2H-Tetrazolium,3,3'-(3,3'-dimethoxy-4,4'-biphenylylene)bis[2-phenyl-5-piperonyl-, dichloride(8CI) Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-benzodioxol-5-ylmethyl)-2-[4-[4-[5-(1,3-benzodioxol-5-ylmethyl)-3-phenyltetrazol-2-ium-2-yl]-3-methoxyphenyl]-2-methoxyphenyl]-3-phenyltetrazol-2-ium,chloride
• NSC142534
• NSC-142534
• DTXSID80713626
• 23312-05-2
• 5-(1,3-benzodioxol-5-ylmethyl)-2-[4-[4-[5-(1,3-benzodioxol-5-ylmethyl)-3-phenyltetrazol-2-ium-2-yl]-3-methoxyphenyl]-2-methoxyphenyl]-3-phenyltetrazol-2-ium;chloride
• 2H-Tetrazolium,3,3'-(3,3'-dimethoxy-4,4'-biphenylylene)bis[2-phenyl-5-piperonyl-, dichloride(8CI)

• Inchi： InChI=1S/C44H36N8O6/c1-53-39-25-31(15-17-35(39)51-47-43(45-49(51)33-9-5-3-6-10-33)23-29-13-19-37-41(21-29)57-27-55-37)32-16-18-36(40(26-32)54-2)52-48-44(46-50(52)34-11-7-4-8-12-34)24-30-14-20-38-42(22-30)58-28-56-38/h3-22,25-26H,23-24,27-28H2,1-2H3/q+2
• InChI Key： KCFMZKSGYRLPSK-UHFFFAOYSA-N
• SMILES： COC1=CC(C2=CC=C([N+]3=NC(CC4=CC=C5OCOC5=C4)=NN3C3=CC=CC=C3)C(OC)=C2)=CC=C1[N+]1=NC(CC2=CC=C3OCOC3=C2)=NN1C1=CC=CC=C1

Computed Properties

• Exact Mass: 807.24500
• Monoisotopic Mass: 807.2446336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 59
• Rotatable Bond Count: 11
• Complexity: 1220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125Ų

Experimental Properties

• PSA: 124.56000
• LogP: 2.72860